2-[[2-(2-Fluorophenoxy)acetyl]amino]oxyacetamide

• IUPAC Name: 2-[[2-(2-fluorophenoxy)acetyl]amino]oxyacetamide
• InChI: InChI=1S/C10H11FN2O4/c11-7-3-1-2-4-8(7)16-6-10(15)13-17-5-9(12)14/h1-4H,5-6H2,(H2,12,14)(H,13,15)
• InChI Key: UQQOMRSAIFGTNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NOCC(=O)N)F
• Molecular Formula: C10H11FN2O4
• Molecular Weight: 242.20 g/mol

Description

2-[[2-(2-Fluorophenoxy)acetyl]amino]oxyacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is known to possess unique properties that make it suitable for use in different experiments.

Scientific Research Applications

The unique properties of 2-[[2-(2-Fluorophenoxy)acetyl]amino]oxyacetamide make it suitable for use in various scientific research applications. This compound has been used in the development of new drugs that target specific diseases. It has also been used in the development of new diagnostic tools that can detect diseases at an early stage. Additionally, this compound has been used in the development of new materials for use in various industries.

Mechanism of Action

The mechanism of action of 2-[[2-(2-Fluorophenoxy)acetyl]amino]oxyacetamide is not well understood. However, studies have shown that this compound has the potential to inhibit the activity of specific enzymes that are involved in the development of certain diseases. This inhibition can lead to the prevention or treatment of these diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-[[2-(2-Fluorophenoxy)acetyl]amino]oxyacetamide has a range of biochemical and physiological effects. This compound has been shown to have anti-inflammatory properties, which can be useful in the treatment of certain diseases. It has also been shown to have antioxidant properties, which can help to prevent certain diseases. Additionally, this compound has been shown to have antibacterial properties, which can be useful in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[[2-(2-Fluorophenoxy)acetyl]amino]oxyacetamide in lab experiments include its unique properties, which make it suitable for use in various applications. This compound is also relatively easy to synthesize, which makes it readily available for use in experiments. However, the limitations of using this compound include its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 2-[[2-(2-Fluorophenoxy)acetyl]amino]oxyacetamide in scientific research. One direction is the development of new drugs that target specific diseases using this compound. Another direction is the development of new diagnostic tools that can detect diseases at an early stage using this compound. Additionally, this compound could be used in the development of new materials for use in various industries. Further research is needed to fully understand the potential applications of this compound.
Conclusion:
In conclusion, 2-[[2-(2-Fluorophenoxy)acetyl]amino]oxyacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has unique properties that make it suitable for use in different experiments. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions for this compound have been discussed in this paper. Further research is needed to fully understand the potential applications of this compound.

Synthesis Methods

The synthesis of 2-[[2-(2-Fluorophenoxy)acetyl]amino]oxyacetamide involves the reaction of 2-amino-2-(2-fluorophenoxy)acetic acid with oxalyl chloride in the presence of dimethylformamide. The resulting product is then reacted with hydroxylamine hydrochloride to obtain the final compound.